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Compound of Interest

Compound Name:
alpha-D-Galactopyranosyl

bromide, tetraacetate

Cat. No.: B013513 Get Quote

In-depth Technical Guide: alpha-D-
Galactopyranosyl bromide, tetraacetate
For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of key chemical entities is paramount. This guide provides the

fundamental molecular data for alpha-D-Galactopyranosyl bromide, tetraacetate, a

commonly used glycosyl donor in carbohydrate chemistry.

Physicochemical Data
The molecular formula and weight are critical parameters for stoichiometric calculations in

synthesis and for characterization. The data for alpha-D-Galactopyranosyl bromide,
tetraacetate is summarized below.

Property Value

Molecular Formula C₁₄H₁₉BrO₉[1][2][3]

Molecular Weight 411.20 g/mol [2][4][5]

IUPAC Name
(2R,3R,4S,5R,6R)-3,4,5-Triacetoxy-6-

bromotetrahydro-2H-pyran-2-yl]methyl acetate

CAS Number 3068-32-4[1][3]
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This technical summary provides the essential molecular and physical data for alpha-D-
Galactopyranosyl bromide, tetraacetate, presented for ease of use in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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